Cas no 275-51-4 (Azulene)

Azulene structure
Azulene structure
Product Name:Azulene
CAS No:275-51-4
MF:C10H8
MW:128.170522689819
MDL:MFCD00003810
CID:82084
PubChem ID:87562205
Update Time:2025-04-18

Azulene Chemical and Physical Properties

Names and Identifiers

    • Azulene
    • Bicyclo[5.3.0]decapentaene
    • Azulene Solution
    • AZULENE(RG)
    • Azunamic
    • Bicyclo(5.3.0)-1,3,5,7,9-decapentaene
    • Bicyclo(5.3.0)-deca-2,4,6,8,10-pentaene
    • Cyclopentacycloheptene
    • EINECS 205-993-6
    • NSC 89248
    • Azulen
    • bicyclo[5.3.0]deca-2,4,6,8,10-pentaene
    • Q144362
    • BICYCLO-(5.3.0)-DECA-2,4,6,8,10-PENTAENE
    • A0634
    • AZULENE [INCI]
    • AZULENE [JAN]
    • CS-0006517
    • Bicyclo(0.3.5)deca-1,3,5,7,9-pentaene
    • Bicyclo(5.3.0)decapentaene
    • MFCD00003810
    • UNII-82R6M9MGLP
    • 82R6M9MGLP
    • AKOS015840881
    • Azulene (JAN)
    • DTXSID2059770
    • SR-01000944574-1
    • Bicyclo[5.3.0]-1,5,7,9-decapentaene
    • Azusalen [as sodium sulfonate]
    • Azusalen (as sodium sulfonate)
    • A819116
    • AZULENE (MART.)
    • Azulene, 99%
    • D09768
    • NSC89248
    • J-016811
    • CHEMBL3272628
    • CS-15638
    • DB-047243
    • AZULENE [MART.]
    • 275-51-4
    • Azulene, analytical standard
    • NSC-89248
    • CHEBI:31249
    • HY-B0055
    • AZULENE [MI]
    • BICYCLO-(0.3.5)-DECA-1,3,5,7,9-PENTAENE
    • C13408
    • Azulene, standard for GC, >=99.0% (GC)
    • NS00013373
    • SR-01000944574
    • AZULENE [WHO-DD]
    • DTXCID7037686
    • Azulekeep
    • MDL: MFCD00003810
    • Inchi: 1S/C10H8/c1-2-5-9-7-4-8-10(9)6-3-1/h1-8H
    • InChI Key: CUFNKYGDVFVPHO-UHFFFAOYSA-N
    • SMILES: C1C=C2C(=CC=CC=C2)C=1
    • BRN: 969517

Computed Properties

  • Exact Mass: 128.06300
  • Monoisotopic Mass: 128.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 94.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Color/Form: Blue leaflet or monoclinic sheet crystals. It smells of naphthalene.
  • Density: 1.0530
  • Melting Point: 99.0 to 103.0 deg-C
  • Boiling Point: 242 °C(lit.)
  • Flash Point: 241-243°C
  • Refractive Index: 1.5736 (estimate)
  • Solubility: Soluble in organic solvents.
  • Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
  • PSA: 0.00000
  • LogP: 2.79140
  • Merck: 926
  • Solubility: Soluble in general organic solvents, insoluble in water.

Azulene Security Information

  • Symbol: GHS09
  • Hazard Statement: H411
  • Warning Statement: P273
  • Hazardous Material transportation number:UN 3077 9/PG 3
  • WGK Germany:2
  • Hazard Category Code: 51/53
  • Safety Instruction: S61
  • FLUKA BRAND F CODES:8
  • RTECS:CO4570000
  • Hazardous Material Identification: N
  • TSCA:Yes
  • Storage Condition:Ventilation and low temperature drying
  • Risk Phrases:R51/53
  • Safety Term:S24/25

Azulene Customs Data

  • HS CODE:2902909090
  • Customs Data:

    China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Azulene Pricemore >>

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Azulene Production Method

Production Method 1

Reaction Conditions
1.1 15 min, 550 °C
Reference
An improved catalytic pyrolysis concept for renewable aromatics from biomass involving a recycling strategy for co-produced polycyclic aromatic hydrocarbons
Genuino, Homer C.; Muizebelt, Inouk; Heeres, Andre; Schenk, Niels J.; Winkelman, Jos G. M.; et al, Green Chemistry, 2019, 21(14), 3802-3806

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrogen Solvents: Methylcyclohexane ;  3 h, 1 atm, 450 °C
Reference
Catalytic cracking of low-density polyethylene dissolved in various solvents: product distribution and coking behavior
Machhi, Dharmesh J.; Modhera, Bharat; Parikh, Parimal A., Journal of Material Cycles and Waste Management, 2023, 25(5), 3005-3020

Production Method 3

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium ;  1 h, 350 °C; 4 h, 350 °C
Reference
Catalytic hydrotreatment of pyrolytic lignins from different sources to biobased chemicals: Identification of feed-product relations
Figueiredo, M. B.; Deuss, P. J.; Venderbosch, R. H.; Heeres, H. J., Biomass and Bioenergy, 2020, 134,

Azulene Raw materials

Azulene Preparation Products

Azulene Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:275-51-4)Azulene
Order Number:A1202338
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:47
Price ($):285.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:275-51-4)奥苷菊环
Order Number:LE1700409
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:34
Price ($):discuss personally
Email:18501500038@163.com

Azulene Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:275-51-4)Azulene
A1202338
Purity:99%
Quantity:1g
Price ($):285.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:275-51-4)奥苷菊环
LE1700409
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email